Cas no 1176704-22-5 (Benzoyl chloride, 2,4-dichloro-3-fluoro-)

• Product Name: Benzoyl chloride, 2,4-dichloro-3-fluoro-
• CAS No: 1176704-22-5
• MF: C₇H₂Cl₃FO
• MW: 227.45
• CID: 5075692
• Update Time: 2026-03-01

Benzoyl chloride, 2,4-dichloro-3-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2,4-dichloro-3-fluoro-
• 2,4-Dichloro-3-fluorobenzoyl chloride

• Inchi： 1S/C7H2Cl3FO/c8-4-2-1-3(7(10)12)5(9)6(4)11/h1-2H
• InChI Key： KGAYTGLVPUVARW-UHFFFAOYSA-N
• SMILES： C(Cl)(=O)C1=CC=C(Cl)C(F)=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoyl chloride, 2,4-dichloro-3-fluoro-

Introduction to Benzoyl Chloride, 2,4-Dichloro-3-Fluoro- (CAS No. 1176704-22-5)

Benzoyl chloride, 2,4-dichloro-3-fluoro- (CAS No. 1176704-22-5) is a versatile organic compound that has gained significant attention in the fields of chemistry and pharmaceutical research due to its unique chemical properties and potential applications. This compound is a member of the benzoyl chlorides family, characterized by its aromatic ring substituted with dichloro and fluoro groups. The presence of these functional groups imparts distinct reactivity and stability, making it a valuable intermediate in various synthetic pathways.

The chemical structure of 2,4-dichloro-3-fluorobenzoyl chloride is represented by the formula C₇H₃Cl₂FNO. The compound is a colorless to pale yellow liquid with a pungent odor. It is highly reactive and readily undergoes nucleophilic acyl substitution reactions, which are crucial for its use in synthetic chemistry. The reactivity of this compound is primarily attributed to the electrophilic nature of the acyl chloride group, which can be readily attacked by nucleophiles such as alcohols, amines, and thiols.

In recent years, Benzoyl chloride, 2,4-dichloro-3-fluoro- has been extensively studied for its applications in the synthesis of pharmaceuticals and agrochemicals. One notable application is in the preparation of fluorinated aromatic compounds, which are essential building blocks in the development of novel drugs and pesticides. The introduction of fluorine atoms into organic molecules can significantly enhance their biological activity and metabolic stability, making them highly desirable in drug design.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2,4-dichloro-3-fluorobenzoyl chloride in the synthesis of a series of novel fluoroquinolone derivatives. These derivatives exhibited potent antibacterial activity against both Gram-positive and Gram-negative bacteria, demonstrating the potential of this compound as a key intermediate in the development of new antibiotics. The researchers noted that the presence of the dichloro and fluoro substituents on the benzoyl ring played a crucial role in enhancing the pharmacological properties of the final products.

In addition to its pharmaceutical applications, Benzoyl chloride, 2,4-dichloro-3-fluoro- has also found use in the synthesis of advanced materials. For instance, it has been employed as a monomer in the preparation of polymeric materials with enhanced thermal stability and mechanical strength. The unique combination of chlorine and fluorine substituents on the benzoyl ring provides these materials with improved resistance to chemical degradation and environmental stress.

The synthesis of 2,4-dichloro-3-fluorobenzoyl chloride typically involves the reaction of 2,4-dichloro-3-fluorobenzoic acid with thionyl chloride or phosphorus pentachloride. This process is well-established and can be carried out under mild conditions with high yields. However, due to its reactivity and potential hazards associated with handling acyl chlorides, proper safety measures must be taken during synthesis and storage.

In conclusion, Benzoyl chloride, 2,4-dichloro-3-fluoro- (CAS No. 1176704-22-5) is a valuable compound with diverse applications in synthetic chemistry, pharmaceutical research, and materials science. Its unique chemical properties make it an essential intermediate in the development of novel drugs, advanced materials, and other high-value chemicals. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in various scientific and industrial fields.